Cas no 6966-54-7 (1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI))

1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI) structure
6966-54-7 structure
Product Name:1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI)
CAS No:6966-54-7
MF:C24H32N2O2
MW:380.523086547852
CID:527553
PubChem ID:9633812
Update Time:2025-04-19

1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1,8-Octanedione,2,2,7,7-tetramethyl-1,8-diphenyl-, dioxime (8CI)
    • (NZ)-N-[(8Z)-8-hydroxyimino-2,2,7,7-tetramethyl-1,8-diphenyloctylidene]hydroxylamine
    • NSC18693
    • NSC-18693
    • DTXSID50430671
    • 6966-54-7
    • Inchi: 1S/C24H32N2O2/c1-23(2,21(25-27)19-13-7-5-8-14-19)17-11-12-18-24(3,4)22(26-28)20-15-9-6-10-16-20/h5-10,13-16,27-28H,11-12,17-18H2,1-4H3/b25-21+,26-22+
    • InChI Key: BDONFPPVLKFAKB-CDTUYSNOSA-N
    • SMILES: O/N=C(\C1C=CC=CC=1)/C(C)(C)CCCCC(/C(/C1C=CC=CC=1)=N/O)(C)C

Computed Properties

  • Exact Mass: 380.24656
  • Monoisotopic Mass: 380.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2A^2
  • XLogP3: 7

Experimental Properties

  • Density: 1.02
  • Boiling Point: 542°Cat760mmHg
  • Flash Point: 365.5°C
  • Refractive Index: 1.535
  • PSA: 65.18
  • LogP: 6.35620
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